Cas no 52315-92-1 (4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile)

• Product Name: 4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile
• CAS No: 52315-92-1
• MF: C₁₄H₈N₂
• MW: 204.226722717285
• MDL: MFCD00039069
• CID: 56209
• Update Time: 2025-06-09

4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile
• (±)-2,6-Diaminohexanoic Acid
• (±)-Lysine
• 2,6-Diaminohexanoic acid
• 2,6-Diaminohexans&auml
• ure
• L-LYSINE ACETATE SALT
• H-LYS-OH ACOH
• L-LYS AC
• L-LYSINE AC
• LYSINE ACETATE
• L-LYSINE ACETATE
• 4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopenta-2,5-diene-1,2-dicarbonitrile
• 2-methyl-5-nitro-3-pyridinecarboxylic acid ethyl ester
• 2,5-Cyclopentadiene-1,2-dicarbonitrile, 4-(2,4,6-cycloheptatrien-1-ylidene)-
• L-LYSINE ACETATE SALT USP/EP/BP

• MDL： MFCD00039069
• Inchi： 1S/C14H8N2/c15-9-13-7-12(8-14(13)10-16)11-5-3-1-2-4-6-11/h1-8H
• InChI Key： APOOSRNNXRVSDM-UHFFFAOYSA-N
• SMILES： C1(C#N)=C/C(=C2\C=CC=CC=C\2)/C=C1C#N

Computed Properties

• Exact Mass: 206.12700

Experimental Properties

• Color/Form: White crystals or crystalline powders.
• Density: 1.125
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 126.64000
• LogP: 1.01880
• Vapor Pressure: No data available

4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1208 3/PG 2
• WGK Germany：3
• Safety Instruction： S36/37; S61; S62
• RTECS：VH6750000
• Hazardous Material Identification：
• Risk Phrases：R22; R38; R67; R65; R62; R51/53
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile

4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile: A Comprehensive Overview

4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile, with the CAS number 52315-92-1, is a unique and structurally intricate compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound is characterized by its cycloheptatrienylidene and cyclopentanedicarbonitrile moieties, which confer it with a range of interesting properties and potential applications.

The molecular structure of 4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile is particularly noteworthy. The cycloheptatrienylidene group is a highly conjugated system that exhibits aromatic character due to the delocalization of π-electrons. This aromaticity contributes to the compound's stability and reactivity. The cyclopentanedicarbonitrile moiety, on the other hand, introduces two nitrile functionalities, which are known for their strong electron-withdrawing properties and can participate in various chemical reactions.

In recent years, there has been a growing interest in the synthesis and characterization of compounds like 4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile. Researchers have explored various synthetic routes to access this compound, including metal-catalyzed cyclizations and multicomponent reactions. These synthetic methods have not only improved the efficiency of the synthesis but have also provided insights into the reactivity and stability of the compound.

The physical properties of 4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile have been extensively studied. It typically appears as a crystalline solid with a high melting point and low solubility in common organic solvents. These properties make it suitable for various applications in materials science and pharmaceutical research. For instance, its low solubility can be advantageous in the development of solid-state materials with specific mechanical or optical properties.

In the realm of medicinal chemistry, 4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile has shown promise as a lead compound for drug discovery. Its unique structure and functional groups can serve as a scaffold for the design of new therapeutic agents. Recent studies have investigated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, preliminary data suggest that it may exhibit activity against certain kinases and proteases, which are key targets in cancer and inflammatory diseases.

The biological activity of 4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile has been evaluated through various in vitro assays. These studies have demonstrated its ability to modulate cellular processes such as apoptosis and cell cycle progression. Additionally, its effects on gene expression and signaling pathways have been explored using advanced techniques such as RNA sequencing and proteomics. These findings provide valuable insights into its mechanism of action and potential therapeutic applications.

Beyond its medicinal applications, 4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile has also been studied for its potential use in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. Researchers have synthesized derivatives of this compound to enhance its electronic performance and stability under various conditions.

In conclusion, 4-(Cyclohepta-2,4,6-trien-1-ylidene)cyclopentane-1,2-dicarbonitrile, with CAS number 52315-92-1, is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and functional groups offer a rich platform for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and materials science.